Cas no 1805335-82-3 (3-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805335-82-3
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4859029
• Update Time: 2025-06-26

3-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F5N2O2/c9-6(10)2-1-3(8(11,12)13)15-5(4(2)14)7(16)17/h1,6H,14H2,(H,16,17)
• InChI Key： WLEIJOMLAIXYOJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC(C(=O)O)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 2.1
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid

3-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic Acid (CAS No. 1805335-82-3)

The compound 3-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid, identified by the CAS registry number 1805335-82-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity.

The molecular structure of this compound is characterized by a pyridine ring substituted with an amino group at position 3, a difluoromethyl group at position 4, and a trifluoromethyl group at position 6, along with a carboxylic acid group at position 2. These substituents contribute to the compound's chemical reactivity, stability, and potential bioactivity. The presence of fluorinated groups, particularly the difluoromethyl and trifluoromethyl substituents, introduces electron-withdrawing effects that can influence the molecule's electronic properties and enhance its stability under certain conditions.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery and agrochemical development. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that such compounds can exhibit potent inhibitory activity against various enzymes, making them promising candidates for therapeutic applications. Additionally, the carboxylic acid group in this molecule provides an opportunity for further functionalization, enabling the synthesis of derivatives with enhanced bioavailability or selectivity.

In terms of synthesis, this compound can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The introduction of the amino and fluorinated groups requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made it possible to synthesize such complex molecules with greater efficiency and precision.

The application of 3-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in materials science, particularly in the development of advanced materials for electronics and energy storage systems. For example, researchers have explored its use as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs), which are critical for applications such as gas storage and catalysis.

Moreover, the environmental impact of this compound has been a topic of interest in recent studies. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and agricultural use. Preliminary findings suggest that while the compound exhibits low acute toxicity, long-term ecological effects require further evaluation.

In conclusion, 3-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805335-82-3) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure, combined with recent advances in synthetic methodologies and application studies, positions it as a key player in contemporary chemical research.